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Cat. No.: B1669115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vat Yellow 4, with the Colour Index name C.I. 59100 and CAS number 128-66-5, is an

anthraquinone-based vat dye.[1][2] Structurally known as Dibenzo[b,def]chrysene-7,14-dione,

its large, planar, and non-polar molecular structure dictates its solubility characteristics.[2][3]

Like other vat dyes, it is fundamentally insoluble in water but exhibits varying degrees of

solubility in specific organic solvents, a critical consideration for its application, analysis, and

purification.[1][4][5] This document provides a comprehensive overview of the available data on

the solubility of Vat Yellow 4 in organic solvents, outlines a general experimental protocol for

solubility determination, and presents key workflows relevant to its handling and analysis.

Solubility Data
Quantitative solubility data (e.g., in g/L or mol/L) for Vat Yellow 4 is not extensively reported in

publicly available literature. The existing information is primarily qualitative. The following table

summarizes the reported solubility of Vat Yellow 4 in various organic solvents.
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Solvent CAS Number
Solubility
Description

References

Nitrobenzene 98-95-3 Soluble [1][2][6][7]

Xylene 1330-20-7 Soluble [1][2][6]

Tetrahydronaphthalen

e
119-64-2 Soluble [1][2][6][7]

Sulfuric Acid (conc.) 7664-93-9 Soluble [1][2][6]

Acetone 67-64-1 Slightly Soluble [1][2][6][7]

Benzene 71-43-2 Slightly Soluble [1][2][6]

Chloroform 67-66-3 Slightly Soluble [1][2][6][7]

Ethanol 64-17-5 Slightly Soluble [1][2][6][7]

Pyridine 110-86-1 Slightly Soluble [1][2][6][7]

Toluene 108-88-3 Slightly Soluble [1][2][6]

o-Chlorophenol 95-57-8 Slightly Soluble [2][6][7]

Dimethylformamide

(DMF)
68-12-2 Soluble (inferred)¹ [8]

Water 7732-18-5 Insoluble [1][6]

¹Solubility in DMF is inferred from its use as a solvent for the thin-layer chromatography (TLC)

analysis of vat dyes.[8]

Experimental Protocol for Solubility Determination
This section outlines a generalized protocol for determining the solubility of Vat Yellow 4 in an

organic solvent. This method is based on standard laboratory procedures for solubility

assessment of organic compounds.[9][10][11]

Objective: To determine the qualitative and semi-quantitative solubility of Vat Yellow 4 in a

target organic solvent at a specified temperature.
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Materials:

Vat Yellow 4 powder (analytical grade)

Target organic solvent(s) (HPLC grade or equivalent)

Volumetric flasks and pipettes

Analytical balance

Small test tubes or vials with caps

Vortex mixer

Temperature-controlled water bath or shaker

Centrifuge

UV-Vis Spectrophotometer

Procedure:

Preparation of Saturated Solution: a. Accurately weigh an excess amount of Vat Yellow 4
powder and add it to a test tube or vial. b. Using a pipette, add a precise volume (e.g., 5.0

mL) of the desired organic solvent to the test tube. c. Securely cap the test tube and vortex

the mixture vigorously for 1-2 minutes to ensure thorough mixing. d. Place the test tube in a

temperature-controlled water bath set to the desired experimental temperature (e.g., 25 °C).

e. Allow the mixture to equilibrate for a set period (e.g., 24 hours), with intermittent shaking to

ensure saturation is reached.

Separation of Undissolved Solid: a. After equilibration, remove the test tube from the water

bath. b. Centrifuge the suspension at a high speed (e.g., 5000 rpm) for 15-20 minutes to

pellet the undissolved Vat Yellow 4.

Analysis of Supernatant: a. Carefully withdraw a known volume of the clear supernatant

using a clean pipette, ensuring no solid particles are disturbed. b. Transfer the supernatant to

a volumetric flask and dilute it with the same organic solvent to a concentration that falls

within the linear range of a pre-established calibration curve. c. Measure the absorbance of
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the diluted solution using a UV-Vis spectrophotometer at the wavelength of maximum

absorbance (λ_max) for Vat Yellow 4 in that solvent.

Calculation of Solubility: a. Use the calibration curve to determine the concentration of Vat
Yellow 4 in the diluted sample. b. Calculate the concentration in the original saturated

supernatant, accounting for the dilution factor. c. Express the solubility in appropriate units,

such as grams per liter (g/L) or moles per liter (mol/L).

Visualized Workflows
The following diagrams illustrate key processes and logical workflows related to Vat Yellow 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1669115?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669115?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Vat Yellow 4 - Some Flame Retardants and Textile Chemicals, and Exposures in the
Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]

2. worlddyevariety.com [worlddyevariety.com]

3. benchchem.com [benchchem.com]

4. 4.9. Vat dyes [studfile.net]

5. Page loading... [wap.guidechem.com]

6. Vat Yellow 4 [chembk.com]

7. Vat Yellow 4 CAS#: 128-66-5 [m.chemicalbook.com]

8. sdc.org.uk [sdc.org.uk]

9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

10. www1.udel.edu [www1.udel.edu]

11. saltise.ca [saltise.ca]

To cite this document: BenchChem. [A Technical Guide to the Solubility of Vat Yellow 4 in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669115#vat-yellow-4-solubility-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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